Cas no 655232-36-3 (Bicyclo[3.2.0]heptane-2,7-diol, 4,4-dimethyl-, (1R,2R,5R,7S)-rel- (9CI))

• Product Name: Bicyclo[3.2.0]heptane-2,7-diol, 4,4-dimethyl-, (1R,2R,5R,7S)-rel- (9CI)
• CAS No: 655232-36-3
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 961986
• Update Time: 2024-06-12

Bicyclo[3.2.0]heptane-2,7-diol, 4,4-dimethyl-, (1R,2R,5R,7S)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.0]heptane-2,7-diol, 4,4-dimethyl-, (1R,2R,5R,7S)-rel- (9CI)
• Bicyclo[3.2.0]heptane-2,7-diol, 4,4-dimethyl-, (1R,2R,5R,7S)-rel-

• Inchi： 1S/C9H16O2/c1-9(2)4-7(11)8-5(9)3-6(8)10/h5-8,10-11H,3-4H2,1-2H3/t5-,6+,7-,8-/m1/s1
• InChI Key： GHPFWEBLVJGFJN-ULAWRXDQSA-N
• SMILES： [C@@]12([H])[C@@]([H])(C[C@@H]1O)C(C)(C)C[C@H]2O

Computed Properties

• Exact Mass: 156.115
• Monoisotopic Mass: 156.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2